Cas no 1256358-83-4 (2,5-Difluoro-1,4-phenylenediboronic acid)

2,5-Difluoro-1,4-phenylenediboronic acid Properties

Names and Identifiers

• (2,5-Difluoro-1,4-phenylene)diboronic acid
• 2,5-difluoro-1,4-phenyleneboronic acid
• 2,5-DIFLUORO-1,4-PHENYLENEDIBORONIC ACID
• AKOS015853376
• D82513
• CS-0157843
• (2,5-Difluoro-1,4-phenylene)diboronicacid
• MFCD17015780
• (4-borono-2,5-difluorophenyl)boronic acid
• DTXSID60681910
• Boronic acid, B,B'-(2,5-difluoro-1,4-phenylene)bis-
• [4-(dihydroxyboranyl)-2,5-difluorophenyl]boronic acid
• BS-14820
• 1256358-83-4
• 4-(DIHYDROXYBORANYL)-2,5-DIFLUOROPHENYLBORONIC ACID
• +Expand

• MDL： MFCD17015780
• InChIKey： CSOLBHLZNAGMMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6B2F2O4/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14/h1-2,11-14H
• SMILES： C1=C(C(=CC(=C1F)B(O)O)F)B(O)O

Computed Properties

• Exact Mass: 202.04200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.0420253g/mol
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• LogP: -2.67560
• PSA: 80.92000

2,5-Difluoro-1,4-phenylenediboronic acid Security Information

2,5-Difluoro-1,4-phenylenediboronic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%